Cas no 2229233-30-9 (3,3,3-trifluoro-2-(1H-indol-5-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(1H-indol-5-yl)propan-1-amine
• CAS No: 2229233-30-9
• MF: C₁₁H₁₁F₃N₂
• MW: 228.213652849197
• CID: 6207049
• PubChem ID: 165947989
• Update Time: 2025-06-13

3,3,3-trifluoro-2-(1H-indol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(1H-indol-5-yl)propan-1-amine
• EN300-1942734
• 2229233-30-9

• Inchi： 1S/C11H11F3N2/c12-11(13,14)9(6-15)7-1-2-10-8(5-7)3-4-16-10/h1-5,9,16H,6,15H2
• InChI Key： DXTXZDGCZYLJER-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC2=C(C=CN2)C=1)(F)F

Computed Properties

• Exact Mass: 228.08743285g/mol
• Monoisotopic Mass: 228.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.8Ų

Additional information on 3,3,3-trifluoro-2-(1H-indol-5-yl)propan-1-amine

Introduction to 3,3,3-trifluoro-2-(1H-indol-5-yl)propan-1-amine (CAS No: 2229233-30-9)

3,3,3-trifluoro-2-(1H-indol-5-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229233-30-9, is a fluorinated amine derivative featuring a trifluoromethyl group and an indole moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. The presence of both the trifluoromethyl and indole functional groups imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery and development.

The indole core is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules, including serotonin receptor ligands, antitumor agents, and antimicrobial compounds. The introduction of a trifluoromethyl group at the C3 position of the propanamine chain enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Such modifications often lead to improved pharmacokinetic profiles and enhanced binding affinity to biological targets.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate enzyme activity and receptor binding. The trifluoromethyl group, in particular, is widely employed in drug design to improve binding interactions with proteins and enzymes. For instance, it can increase the metabolic stability of drugs by resisting oxidative degradation and enhance their lipophilicity, thereby facilitating better membrane penetration. The combination of these features makes 3,3,3-trifluoro-2-(1H-indol-5-yl)propan-1-amine a promising candidate for further exploration in medicinal chemistry.

The structural motif of 3,3,3-trifluoro-2-(1H-indol-5-yl)propan-1-amine also suggests potential applications in the development of novel therapeutics targeting neurological disorders. Indole derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The fluorinated amine derivative may exhibit unique interactions with these pathways due to the electron-withdrawing effect of the trifluoromethyl group and the aromaticity of the indole ring. This has opened up avenues for investigating its potential as an intermediate in the synthesis of drugs for conditions such as depression, anxiety disorders, and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify potential drug candidates. The structural features of 3,3,3-trifluoro-2-(1H-indol-5-yl)propan-1-amine, particularly the combination of the indole scaffold and the trifluoromethyl group, have been computationally analyzed for their interactions with various biological targets. These studies suggest that this compound may exhibit inhibitory activity against enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in several neurological and inflammatory disorders.

The synthesis of 3,3,3-trifluoro-2-(1H-indol-5-yl)propan-1-amine involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the trifluoromethyl group at the C3 position followed by condensation with indole derivatives to form the amine linkage. Advances in fluorination techniques have made it possible to introduce fluorine atoms with high precision and yield, enabling access to complex fluorinated structures like this one.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For example, its ability to interact with serotonin receptors could make it a useful tool for studying neurotransmitter function. Additionally, its structural similarity to known bioactive molecules suggests potential therapeutic applications in areas such as cancer chemotherapy and anti-inflammatory therapy.

In conclusion,3,3,3-trifluoro-2-(1H-indol-5-yloxy)propananone CAS No: 2229233309, represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features combine a highly functionalized amine group with an aromatic indole moiety that may contribute to its biological activity. Further experimental studies are warranted to fully elucidate its pharmacological properties and explore its potential as a lead compound or intermediate for drug development.